Cas no 181365-26-4 ({1-[(tert-butoxy)carbonyl]-1H-indol-3-yl}boronic acid)

• Product Name: {1-[(tert-butoxy)carbonyl]-1H-indol-3-yl}boronic acid
• CAS No: 181365-26-4
• MF: C₁₃H₁₆BNO₄
• MW: 261.081443786621
• MDL: MFCD06656257
• CID: 113653
• PubChem ID: 5233010
• Update Time: 2025-10-18

{1-[(tert-butoxy)carbonyl]-1H-indol-3-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-(tert-Butoxycarbonyl)-1H-indol-3-yl)boronic acid
• 1 week
• 1-(TERT-BUTOXYCARBONYL)INDOLE-3-BORONIC ACID
• 1-BOC-INDOLE-3-BORONIC ACID
• 1H-Indole-1-carboxylic acid, 3-borono-, 1-(1,1-dimethylethyl) ester
• INDOLE-1-CARBOXYLIC ACID T-BUTYL ESTER-3-BORONIC ACID
• AKOS BRN-0395
• (1-tert-Butoxycarbonylindol-3-yl)boronic acid
• 1H-Indole-1-carboxylicacid, 3-borono-, 1-(1,1-diMethylethyl) ester
• 1-(TERT-BUTOXYCARBONYL)-1H-INDOL-3-YLBORONIC ACID
• [1-[(2-methylpropan-2-yl)oxycarbonyl]indol-3-yl]boronic Acid
• [1-(tert-butoxycarbonyl)-1H-indol-3-yl]boronic acid
• 1-Boc-indole-3-boronicAcid
• {1-[(tert-butoxy)carbonyl]-1H-indol-3-yl}boronic acid
• 1-BOC-
• 181365-26-4
• 1-(TERT-BUTOXYCARBONYL)INDOL-3-YLBORONIC ACID
• (1-(tert-Butoxycarbonyl)-1H-indol-3-yl)boronicacid
• A880996
• EN300-87108
• SY007059
• UAGJZZDMFOTJRN-UHFFFAOYSA-N
• MFCD06656257
• CS-W003297
• AS-17936
• 1-(t-butyloxycarbonyl)-3-indoleboronic acid
• 1-BOC-indole-3-yl-boronic acid
• AM80910
• SCHEMBL966206
• 1-(TERT-BUTOXYCARBONYL)INDOLE-3-BORONICACID
• AKOS004116600
• C13H16BNO4
• AB25475
• STL556533
• BBL102727

• MDL： MFCD06656257
• Inchi： 1S/C13H16BNO4/c1-13(2,3)19-12(16)15-8-10(14(17)18)9-6-4-5-7-11(9)15/h4-8,17-18H,1-3H3
• InChI Key： UAGJZZDMFOTJRN-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(B(O)O)C2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.11700
• Monoisotopic Mass: 261.1172382 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 261.08
• Topological Polar Surface Area: 71.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 443.5±55.0 °C at 760 mmHg
• Flash Point: 222.0±31.5 °C
• Solubility: Almost insoluble (0.042 g/l) (25 º C),
• PSA: 71.69000
• LogP: 1.10430
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

{1-[(tert-butoxy)carbonyl]-1H-indol-3-yl}boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C(BD51870)

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on {1-[(tert-butoxy)carbonyl]-1H-indol-3-yl}boronic acid

{1-[(tert-butoxy)carbonyl]-1H-indol-3-yl}boronic acid: A Comprehensive Overview

The compound {1-[(tert-butoxy)carbonyl]-1H-indol-3-yl}boronic acid, identified by the CAS number 181365-26-4, is a significant molecule in the field of organic synthesis and medicinal chemistry. This compound has garnered attention due to its unique structural properties and its potential applications in drug discovery and materials science. In this article, we will delve into its chemical structure, synthesis methods, applications, and recent advancements in its utilization.

Chemical Structure and Properties

{1-[(tert-butoxy)carbonyl]-1H-indol-3-yl}boronic acid consists of an indole ring system substituted with a tert-butoxycarbonyl (Boc) group at the 3-position and a boronic acid moiety at the 1-position. The indole ring is a bicyclic structure composed of a benzene ring fused with a pyrrole ring, which contributes to its aromaticity and reactivity. The Boc group is a common protecting group in organic synthesis, often used to protect amino groups during reactions. The boronic acid functionality is particularly valuable due to its ability to undergo Suzuki-Miyaura coupling reactions, a cornerstone in cross-coupling chemistry.

Synthesis and Characterization

The synthesis of {1-[(tert-butoxy)carbonyl]-1H-indol-3-yl}boronic acid typically involves multi-step processes that include the formation of the indole core, followed by functionalization with the Boc group and the introduction of the boronic acid moiety. Recent studies have focused on optimizing these steps to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

Applications in Organic Synthesis

One of the most notable applications of {1-[(tert-butoxy)carbonyl]-1H-indol-3-yl}boronic acid is in Suzuki-Miyaura coupling reactions. These reactions enable the formation of carbon-carbon bonds between boronic acids and aryl halides or other electrophiles, making them invaluable in constructing complex molecular architectures. The compound's indole core is particularly useful in heterocyclic synthesis, where it serves as a versatile building block for creating bioactive molecules.

Role in Medicinal Chemistry

In medicinal chemistry, {1-[(tert-butoxy)carbonyl]-1H-indol-3-yl}boronic acid has been employed as an intermediate in the synthesis of various bioactive compounds. Its indole moiety is known for its ability to interact with biological targets such as kinases and G-protein coupled receptors (GPCRs). Recent research has highlighted its potential in developing inhibitors for protein kinases implicated in cancer progression.

Environmental and Toxicological Considerations

As with any chemical compound, understanding the environmental impact and toxicological profile of {1-[(tert-butoxy)carbonyl]-1H-indol-3-yl}boronic acid is crucial. Studies have shown that the compound exhibits low acute toxicity; however, long-term effects on aquatic ecosystems require further investigation. Researchers are exploring green chemistry approaches to minimize waste and improve sustainability during its synthesis.

Future Directions

The future of {1-[(tert-butoxy)carbonyl]-1H-indol-3-yl}boronic acid lies in expanding its applications across diverse fields such as materials science, agrochemistry, and biotechnology. Ongoing research aims to harness its unique properties for developing advanced materials with tailored functionalities. Additionally, advancements in computational chemistry are expected to provide deeper insights into its reactivity and selectivity in various reaction conditions.